Cas no 224957-07-7 ((3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one)

(3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one is a fluorinated carbohydrate derivative with a lactone structure, offering unique reactivity and stereochemical properties. Its key advantages include high enantiopurity due to the defined (3R,4R,5R) configuration, making it valuable for asymmetric synthesis and chiral building block applications. The presence of both hydroxyl and hydroxymethyl groups enhances its versatility in functionalization, while the fluorine substituent introduces electronic and steric effects useful in medicinal chemistry and agrochemical research. The lactone moiety further enables ring-opening reactions for heterocycle formation. This compound is particularly relevant in the development of fluorinated nucleosides, enzyme inhibitors, and other bioactive molecules requiring precise stereocontrol.

(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one structure

224957-07-7 structure

Product Name:(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one

CAS No:224957-07-7

MF:C₅H₇FO₄

MW:150.105085611343

CID:842226

PubChem ID:10534822

Update Time:2025-07-20

(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

- (3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
- (3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
- D-Ribonic acid, 2-deoxy-2-fluoro-, gamma-lactone (9CI)
- Inchi： 1S/C5H7FO4/c6-3-4(8)2(1-7)10-5(3)9/h2-4,7-8H,1H2/t2-,3-,4-/m1/s1
- InChI Key： BJBFQBMSTLSCKO-BXXZVTAOSA-N
- SMILES： F[C@H]1C(=O)O[C@H](CO)[C@H]1O

Computed Properties

Exact Mass: 150.03283686g/mol
Monoisotopic Mass: 150.03283686g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 66.8Å²

(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159003059-1g	(3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one	224957-07-7	95%	1g	$659.40	2023-09-02
Chemenu	CM195783-1g	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one	224957-07-7	95%	1g	$729	2021-08-05
Chemenu	CM195783-500mg	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one	224957-07-7	95%	500mg	$486	2024-07-28
Chemenu	CM195783-1g	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one	224957-07-7	95%	1g	$728	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1348-100MG	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one	224957-07-7	95%	100MG	￥ 904.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1348-250MG	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one	224957-07-7	95%	250MG	￥ 1,452.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1348-500MG	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one	224957-07-7	95%	500MG	￥ 2,415.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1348-1G	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one	224957-07-7	95%	1g	￥ 3,616.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1348-5G	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one	224957-07-7	95%	5g	￥ 10,850.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1348-10G	(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one	224957-07-7	95%	10g	￥ 18,084.00	2023-04-04